molecular formula SbYb+3 B081257 Ytterbium antimonide CAS No. 12039-34-8

Ytterbium antimonide

Cat. No.: B081257
CAS No.: 12039-34-8
M. Wt: 294.81 g/mol
InChI Key: HAMNNAOPOGAKEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ytterbium antimonide is a compound consisting of ytterbium and antimony. It is known for its unique electronic and structural properties, which make it a subject of interest in various scientific fields. Ytterbium, a rare-earth element, is known for its malleability and ductility, while antimony is a metalloid with significant applications in semiconductors and alloys.

Preparation Methods

Synthetic Routes and Reaction Conditions: Ytterbium antimonide can be synthesized through various methods, including solid-state reactions and chemical vapor deposition. One common method involves the direct reaction of ytterbium and antimony at high temperatures. The reaction is typically carried out in an inert atmosphere to prevent oxidation: [ \text{Yb} + \text{Sb} \rightarrow \text{YbSb} ]

Industrial Production Methods: In industrial settings, this compound is often produced using high-temperature furnaces where ytterbium and antimony are combined in stoichiometric ratios. The reaction is conducted under controlled conditions to ensure the purity and quality of the final product.

Types of Reactions:

    Oxidation: this compound can undergo oxidation reactions, especially when exposed to air. The oxidation process can lead to the formation of ytterbium oxide and antimony oxide.

    Reduction: The compound can also be reduced under specific conditions, often involving hydrogen or other reducing agents.

    Substitution: this compound can participate in substitution reactions where antimony atoms are replaced by other elements or compounds.

Common Reagents and Conditions:

    Oxidation: Oxygen or air at elevated temperatures.

    Reduction: Hydrogen gas or other reducing agents at high temperatures.

    Substitution: Various halides or other reactive compounds.

Major Products Formed:

    Oxidation: Ytterbium oxide and antimony oxide.

    Reduction: Pure ytterbium and antimony.

    Substitution: Compounds with substituted elements or groups.

Scientific Research Applications

Ytterbium antimonide has a wide range of applications in scientific research:

    Chemistry: It is used as a catalyst in various chemical reactions due to its unique electronic properties.

    Biology: Ytterbium compounds, including this compound, are being explored for their potential use in bioimaging and as contrast agents in medical imaging.

    Medicine: Research is ongoing into the use of this compound in drug delivery systems and cancer treatment.

    Industry: The compound is used in the production of semiconductors and other electronic devices due to its excellent conductive properties.

Mechanism of Action

The mechanism by which ytterbium antimonide exerts its effects is primarily related to its electronic structure. The compound can interact with various molecular targets, including enzymes and receptors, through its ability to donate or accept electrons. This interaction can lead to changes in the activity of these targets, influencing various biological and chemical processes.

Comparison with Similar Compounds

    Ytterbium Oxide: Another ytterbium compound with applications in catalysis and electronics.

    Antimony Trioxide: A compound of antimony used in flame retardants and as a catalyst.

    Ytterbium Chloride: Used as a Lewis acid in organic synthesis.

Uniqueness of Ytterbium Antimonide: this compound stands out due to its unique combination of properties from both ytterbium and antimony. Its electronic structure allows for specific interactions that are not observed in other compounds, making it particularly valuable in advanced scientific research and industrial applications.

Q & A

Basic Research Questions

Q. What are the optimal synthesis methods for high-purity YbSb crystals, and how can contamination be minimized?

  • Methodology : Use mercury-free activation of ytterbium via liquid ammonia to form a clean, reactive surface . For antimonide nanowire growth, employ vapor-liquid-solid (VLS) techniques with gold catalysts under controlled Sb/Yb flux ratios to avoid secondary phases . Post-synthesis washing with anhydrous solvents (e.g., ethanol) reduces oxide contamination.

Q. Which characterization techniques are critical for validating YbSb crystallinity and stoichiometry?

  • Methodology : Combine X-ray diffraction (XRD) with Rietveld refinement to confirm cubic crystal structure (space group Fm-3m) . Energy-dispersive X-ray spectroscopy (EDS) paired with TEM ensures stoichiometric Yb:Sb ratios, while X-ray photoelectron spectroscopy (XPS) detects surface oxidation states .

Q. How do temperature and doping concentration affect YbSb’s electrical conductivity?

  • Methodology : Perform temperature-dependent resistivity measurements (4–300 K) using a four-probe setup. For doped samples, incorporate Hall effect measurements to distinguish carrier type (n/p) and mobility . Compare results with DFT-calculated band structures to identify impurity states .

Advanced Research Questions

Q. How can Shubnikov-de Haas (SdH) oscillations in YbSb be used to probe topological insulator transitions under strain?

  • Methodology : Apply uniaxial stress (0–5 GPa) to YbSb whiskers and measure magnetoresistance (0–14 T) at cryogenic temperatures (4.2–50 K). Analyze Landau fan diagrams to detect Berry phase shifts (β = π), indicative of topological states . Cross-reference with angle-resolved photoemission spectroscopy (ARPES) for surface state validation .

Q. What experimental and computational strategies resolve discrepancies in YbSb’s reported bandgap values?

  • Methodology : Use ab initio DFT with the BZW method to avoid basis set overcompleteness, ensuring convergence to the true ground state . Validate via low-temperature photoluminescence (PL) spectroscopy. Address contradictions by comparing synthesis conditions (e.g., stoichiometry deviations >2% widen bandgaps) .

Q. How do interfacial defects in YbSb heterostructures impact quantum transport properties?

  • Methodology : Fabricate YbSb/InSb heterojunctions via molecular beam epitaxy (MBE). Use cross-sectional scanning tunneling microscopy (STM) to map defect densities. Correlate with magnetotransport data to quantify scattering rates and quantum coherence lengths .

Q. What statistical frameworks are recommended for analyzing contradictory magnetoresistance data in deformed YbSb samples?

  • Methodology : Apply multivariate regression to isolate strain effects from doping variables. Use Dingle temperature analysis to quantify disorder-induced scattering in SdH oscillations . Reproduce experiments with identical deformation protocols (e.g., 0.1% strain increments) to minimize bias .

Q. Key Guidelines for Experimental Design

  • Reproducibility : Document synthesis parameters (e.g., Sb:Yb flux ratio ±1%) and thermal gradients during crystal growth .
  • Bias Mitigation : Use double-blind measurement protocols for transport studies and pre-register computational assumptions (e.g., DFT exchange-correlation functionals) .
  • Data Validation : Cross-check experimental bandgaps with ≥2 independent methods (e.g., PL, optical absorption) .

Properties

CAS No.

12039-34-8

Molecular Formula

SbYb+3

Molecular Weight

294.81 g/mol

IUPAC Name

antimony;ytterbium(3+)

InChI

InChI=1S/Sb.Yb/q;+3

InChI Key

HAMNNAOPOGAKEM-UHFFFAOYSA-N

SMILES

[Sb].[Yb]

Canonical SMILES

[Sb].[Yb+3]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.